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Compound of Interest

Compound Name: Hexachlorophene

Cat. No.: B1673135 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

hexachlorophene is a critical component of laboratory safety and environmental responsibility.

As a potent antibacterial agent, hexachlorophene is also classified as a hazardous waste,

necessitating strict adherence to disposal protocols to mitigate risks to human health and

ecosystems. This guide provides essential, step-by-step instructions for the safe handling and

disposal of hexachlorophene waste in a laboratory setting.

Immediate Safety and Handling Precautions
Hexachlorophene is a white, odorless, free-flowing powder that is insoluble in water.[1] Direct

contact can cause irritation to the skin, eyes, and mucous membranes, and it may be toxic if

ingested.[1] Therefore, appropriate personal protective equipment (PPE) is paramount.

Personal Protective Equipment (PPE) Requirements:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Respiratory Protection: A particulate filter respirator adapted to the airborne concentration of

the substance should be used, especially when handling the powder form to prevent dusting.

[1]

Lab Coat: A standard laboratory coat to protect from skin contact.
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In the event of a spill, do not let the chemical enter the environment.[1] Sweep the spilled

substance into covered, sealable containers. If appropriate, moisten the powder first to prevent

it from becoming airborne.[1] Carefully collect the remainder and store it for disposal according

to local regulations.[1]

Regulatory Framework for Hexachlorophene Disposal
Hexachlorophene is designated by the U.S. Environmental Protection Agency (EPA) as a

hazardous waste with the number U132.[2] Generators of waste containing hexachlorophene
(in quantities equal to or greater than 100 kg/month ) must comply with USEPA regulations

regarding storage, transportation, treatment, and disposal.[1] The Land Disposal Restrictions

(LDR) mandate that all hazardous pharmaceutical waste, including hexachlorophene, be

treated before it can be discarded in a hazardous waste landfill.[2] The most common and

required treatment technology is hazardous waste incineration.[2]

Step-by-Step Disposal Protocol for Laboratory Waste
Adherence to a systematic procedure is crucial for the safe disposal of hexachlorophene-

containing waste.

Step 1: Waste Identification and Segregation

Identify all waste streams containing hexachlorophene. This includes pure

hexachlorophene, contaminated labware (e.g., gloves, weighing paper, pipette tips), and

solutions.

Segregate hexachlorophene waste from non-hazardous waste and other types of

hazardous waste to prevent cross-contamination and ensure proper disposal.

Step 2: Waste Collection and Containerization

Use designated, leak-proof, and clearly labeled hazardous waste containers.

Containers must be compatible with the waste being collected.[3]

For solid waste, such as contaminated PPE and labware, place it in a designated, lined

hazardous waste container.
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For liquid waste, use a sealable, chemical-resistant container. Do not fill liquid waste

containers to more than 75% capacity to allow for expansion.[3]

Step 3: Labeling

Properly label all waste containers with the words "Hazardous Waste" and the specific

chemical name, "Hexachlorophene."

Include the accumulation start date and any other information required by your institution's

Environmental Health and Safety (EHS) office.

Step 4: Storage

Store hexachlorophene waste in a designated Satellite Accumulation Area (SAA) within the

laboratory.[4]

The SAA must be at or near the point of generation and under the control of the operator of

the process generating the waste.

Ensure containers are kept closed unless waste is being added.

Step 5: Arrange for Disposal

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Do not attempt to dispose of hexachlorophene waste down the drain or in the regular trash.

It is strongly recommended to use external hazardous waste vendor personnel for the final

transport and disposal, as they have extensive training in handling hazardous materials.[2]

Quantitative Data Summary
While specific quantitative limits for disposal can vary by jurisdiction, the following table

summarizes key regulatory thresholds.
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Parameter Value Regulation/Guideline

EPA Hazardous Waste

Number
U132 40 CFR Part 261

Generator Status Threshold ≥ 100 kg/month USEPA

Preservative Limit in

Cosmetics
≤ 0.1% FDA (21 CFR § 250.250)[5]

Warfarin as Hazardous Waste <0.3%
Maryland Department of the

Environment[2]

Note: The Warfarin data point is included as an example of how specific concentration limits

are set for other hazardous pharmaceutical wastes.

Hexachlorophene Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of

hexachlorophene waste in a laboratory setting.
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Caption: Workflow for the proper disposal of hexachlorophene waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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